Cas no 820236-66-6 (Benzoic acid, 4-[(7-bromo-1-oxo-2(1H)-isoquinolinyl)methyl]-)
820236-66-6 structure
Product Name:Benzoic acid, 4-[(7-bromo-1-oxo-2(1H)-isoquinolinyl)methyl]-
CAS No:820236-66-6
MF:C17H12BrNO3
MW:358.18608379364
CID:700671
PubChem ID:71420418
Update Time:2025-04-19
Benzoic acid, 4-[(7-bromo-1-oxo-2(1H)-isoquinolinyl)methyl]- Chemical and Physical Properties
Names and Identifiers
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- Benzoic acid, 4-[(7-bromo-1-oxo-2(1H)-isoquinolinyl)methyl]-
- 4-[(7-bromo-1-oxoisoquinolin-2-yl)methyl]benzoic acid
- DTXSID00839610
- 820236-66-6
- 4-[(7-Bromo-1-oxoisoquinolin-2(1H)-yl)methyl]benzoic acid
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- Inchi: 1S/C17H12BrNO3/c18-14-6-5-12-7-8-19(16(20)15(12)9-14)10-11-1-3-13(4-2-11)17(21)22/h1-9H,10H2,(H,21,22)
- InChI Key: AMEKIYOUZARTDP-UHFFFAOYSA-N
- SMILES: BrC1C=CC2C=CN(C(C=2C=1)=O)CC1C=CC(C(=O)O)=CC=1
Computed Properties
- Exact Mass: 357.00006g/mol
- Monoisotopic Mass: 357.00006g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 22
- Rotatable Bond Count: 3
- Complexity: 471
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.2
- Topological Polar Surface Area: 57.6Ų
Benzoic acid, 4-[(7-bromo-1-oxo-2(1H)-isoquinolinyl)methyl]- Related Literature
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Kui Wu,Zhihua Yang,Shilie Pan Dalton Trans., 2015,44, 19856-19864
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Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
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Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
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Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
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Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
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